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Compound of Interest

Compound Name: o-Tolyloxyacetonitrile

Cat. No.: B1307912

A comprehensive literature review indicates that o-Tolyloxyacetonitrile, also known as 2-(2-
methylphenoxy)acetonitrile, is primarily categorized and sold as a chemical intermediate for
organic synthesis.[1] While it is suggested for use in the preparation of pharmaceutical
compounds, specific details regarding its applications, performance data, and direct
comparisons with alternative substances are notably absent from publicly accessible scientific
literature and patent databases.

Commercial suppliers list o-Tolyloxyacetonitrile as a raw material for researchers and
chemical manufacturers.[1][2] Its chemical structure, featuring a nitrile group attached to an o-
tolyloxy moiety, suggests its potential as a precursor for a variety of organic molecules. The
nitrile group can be hydrolyzed to form the corresponding carboxylic acid, a common
transformation in organic synthesis.

Despite its availability and potential utility, no specific signaling pathways, detailed experimental
workflows, or comparative performance data could be retrieved from the literature. The
absence of this information precludes the creation of quantitative data tables and comparative
diagrams as requested.

General Applications of Structurally Related
Compounds: Aryloxyacetonitriles

While specific data on o-tolyloxyacetonitrile is scarce, the broader class of
aryloxyacetonitriles has found applications in various fields. These compounds are often
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explored in medicinal chemistry and agrochemistry due to their versatile chemical reactivity.
The general structure allows for diverse modifications of the aromatic ring and serves as a
handle for introducing other functional groups.

Synthesis and Potential Reactions of o-
Tolyloxyacetonitrile

The synthesis of o-tolyloxyacetonitrile would typically involve the reaction of o-cresol with a
haloacetonitrile, such as chloroacetonitrile or bromoacetonitrile, under basic conditions. This is
a standard Williamson ether synthesis followed by nucleophilic substitution.

A general workflow for the synthesis and potential derivatization of o-tolyloxyacetonitrile is
depicted below. This diagram illustrates the logical progression from starting materials to the
target compound and its potential downstream products, rather than a specific, documented
experimental workflow.
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General Synthesis and Derivatization of o-Tolyloxyacetonitrile
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Caption: Synthesis and potential reactions of o-Tolyloxyacetonitrile.

In conclusion, while o-tolyloxyacetonitrile is commercially available as a chemical
intermediate, a detailed literature review reveals a significant gap in published research on its
specific applications and performance. Researchers, scientists, and drug development
professionals interested in this compound may need to conduct their own exploratory studies to
determine its efficacy and potential advantages over other synthetic alternatives. For those
seeking well-documented compounds, a broader investigation into the applications of other
aryloxyacetonitriles may be more fruitful.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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